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Ethacizine Hydrochloride: Drug Profile

The table below summarizes the core identification and regulatory status of Ethacizine Hydrochloride

based on the search results.

Attribute Description

Chemical Name Ethyl (10-(3-(diethylamino)propanoyl)-10H-phenothiazin-2-yl)carbamate
hydrochloride [1]

CAS Number (HCl) 57530-40-2 [1] [2]

CAS Number (Free
Base)

33414-33-4 [1] [3]

Molecular Formula C22H28ClN3O3S [2]

Molecular Weight 449.99 g/mol [2]

ANDA Status No ANDA approval found in recent U.S. FDA lists (as of Q3 2025) [4].

Regional Approval Approved for use primarily in Russia and some CIS countries [2] [5].
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Clinical Use and Pharmacological Class

Ethacizine is a Class Ic antiarrhythmic agent, used to treat serious heart rhythm disorders like ventricular

and supraventricular arrhythmias, including those associated with Wolff-Parkinson-White (WPW) syndrome

[2] [5]. It works by inhibiting sodium channels, thereby suppressing abnormal cardiac electrical activity.

Clinical studies, though dated, demonstrate its effectiveness:

A 1991 Russian clinical trial on 68 patients with cardiac arrhythmia found Ethacizine corrected
ventricular extrasystole in 84.6% of cases. The study also noted it was effective in eliminating delta-

wave and stimulation-induced arrhythmias in 44-56% of patients with WPW syndrome [6].
An older 1987 comparative study reported an 81% anti-arrhythmic effect in suppressing frequent

and high-grade ventricular extrasystoles, showing better efficacy than two other antiarrhythmic drugs
of the time (Ritmilen and Etmozin) [7].

Experimental Protocol for Antiarrhythmic Efficacy

For researchers, here is a generalized experimental protocol based on the methodologies mentioned in the

clinical literature [6] [7]:

1. Objective: To evaluate the antiarrhythmic efficacy and safety of Ethacizine in patients with chronic
ventricular rhythm disorders.

2. Study Population: Patients with documented frequent ventricular extrasystoles, bigeminy, paired
extrasystoles, or runs of ventricular tachycardia. Historically, studies have included patients with and

without organic heart disease.
3. Study Design: Comparative study (e.g., against placebo or another active antiarrhythmic drug like

propafenone).
4. Dosing & Administration: The specific dosing regimen should be determined from current clinical

guidelines, as the searched studies did not provide detailed protocols.
5. Efficacy Assessment:

Primary Endpoint: Reduction in arrhythmia frequency, assessed via 24-hour Holter ECG
monitoring [7].

Secondary Endpoints: Suppression of high-grade arrhythmias (e.g., ventricular tachycardia);
efficacy in specific conditions like WPW syndrome [6].

6. Safety Assessment: Continuous monitoring for side effects, particularly those related to cardiac
conduction suppression, which has been noted as an effect of the drug class [6].

The following diagram outlines the core workflow for a clinical study investigating Ethacizine's efficacy.
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Comparison with Propafenone (Class IC
Antiarrhythmics)
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A 2025 literature review highlights key differences between Ethacizine and Propafenone, another Class IC

antiarrhythmic [5]. This information is crucial for making an informed choice in clinical practice and

research.

Feature Ethacizine Propafenone

Evidence Base Less known globally; primary use in
Russia/CIS; newer studies (e.g.,

ETERNITY) ongoing [5].

Extensive, global evidence base [5].

Pharmacology Class IC antiarrhythmic [5]. Class IC antiarrhythmic with additional

beta-blocking activity [5].

Key
Considerations

Efficacy appears comparable to

propafenone for certain arrhythmias;
choice may depend on patient-specific

factors like dysautonomia [5].

Broader established use; beta-

blocking activity is a key differentiator;
specific drug interactions must be

considered [5].

Regulatory and Manufacturing Context

While not approved in the U.S., the drug is available as a chemical reference standard for pharmaceutical

development [1] [2].

Use in ANDA Development: Suppliers like SynZeal specify that their Ethacizine Hydrochloride can

be used for analytical method development, method validation, and Quality Control
applications during ANDA submission or commercial production [1].

Reference Standards: The product is offered for R&D and analytical purposes, with traceability to
pharmacopeial standards (USP/EP) available based on feasibility [1].

Key Insights for Professionals

Regional Status: Ethacizine is an established therapy in some regions but remains outside the U.S.

regulatory landscape.
Clinical Niche: Recent research explores its use in modern protocols, such as a "pill-in-the-pocket"

approach for atrial fibrillation [5].
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Safety Heritage: When considering Class IC drugs, professionals must be aware of the safety legacy

from the Cardiac Arrhythmia Suppression Trial, which showed increased risk after myocardial
infarction for drugs in this class [5]. This history informs their use in patients with structural heart

disease.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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hydrochloride-anda-regulatory-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://medtech.mphu.edu.ua/article/view/336359
https://www.smolecule.com/products/s1933674?utm_src=pdf-custom-synthesis
https://www.synzeal.com/en/ethacizine-hydrochloride-2
https://www.pharmaffiliates.com/en/parentapi/ethacizine-hydrochloride-impurities
https://www.chemicalbook.com/msds/ethacizine.htm
https://www.jdsupra.com/legalnews/anda-approvals-third-quarter-2025-6688955/
https://medtech.mphu.edu.ua/article/view/336359
https://pubmed.ncbi.nlm.nih.gov/1724273/
https://pubmed.ncbi.nlm.nih.gov/2443743/
https://www.smolecule.com/products/b1933674#ethacizine-hydrochloride-anda-regulatory-standards
https://www.smolecule.com/products/b1933674#ethacizine-hydrochloride-anda-regulatory-standards
https://www.smolecule.com/products/b1933674#ethacizine-hydrochloride-anda-regulatory-standards
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1933674?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s1933674?utm_src=pdf-bulk
https://www.smolecule.com/products/s1933674?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

